Cas no 108739-88-4 (2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl formamide)

2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosyl formamide is a protected galactose derivative widely used in carbohydrate chemistry and glycobiology research. Its key advantages include high purity and stability, making it suitable for glycosylation reactions and oligosaccharide synthesis. The acetyl groups provide selective protection for hydroxyl functionalities, enabling controlled deprotection strategies. This compound serves as a versatile intermediate in the synthesis of complex glycoconjugates, including glycoproteins and glycolipids. Its well-defined stereochemistry ensures reliable reactivity in enzymatic or chemical transformations. Researchers value its compatibility with standard glycosylation protocols, facilitating the preparation of structurally diverse galactose-containing molecules for biomedical and biochemical applications.

2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl formamide structure

108739-88-4 structure

Product Name:2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl formamide

CAS No:108739-88-4

MF:C₁₅H₂₁NO₁₀

MW:375.32794547081

CID:128141

PubChem ID:2728634

Update Time:2025-06-06

2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl formamide Chemical and Physical Properties

Names and Identifiers

- D-glycero-L-manno-Heptonamide,2,6-anhydro-, 3,4,5,7-tetraacetate
- [(2R,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-carbamoyloxan-2-yl]methyl acetate
- 2,3,4,6-TETRA-O-ACETYL-B-D-GALACTOPYRANOSYL FORMAMIDE
- 2,3,4,6-TETRA-O-ACETYL-BETA-D-GALACTOPYRANOSYL FORMAMIDE
- 3,4,5,7-tetra-O-acetyl-2,6-anhydro-D-glycero-L-manno-heptonamide
- 2,3,4,6-TETRA-O-ACETYL-SS-D-GALACTOPYRANOSYL FORMAMIDE
- W-200791
- SCHEMBL8946951
- 108739-88-4
- AKOS004903229
- DTXSID60369524
- 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylformamide
- 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl formamide
- MDL： MFCD08703924
- Inchi： 1S/C15H21NO10/c1-6(17)22-5-10-11(23-7(2)18)12(24-8(3)19)13(25-9(4)20)14(26-10)15(16)21/h10-14H,5H2,1-4H3,(H2,16,21)/t10-,11+,12+,13-,14-/m1/s1
- InChI Key： HCTJYUJESYMOGS-MBJXGIAVSA-N
- SMILES： O1[C@@H](C(N)=O)[C@@H]([C@H]([C@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

Exact Mass: 375.11700
Monoisotopic Mass: 375.11654587g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 26
Rotatable Bond Count: 10
Complexity: 589
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 158Å²

Experimental Properties

PSA: 157.52000
LogP: -0.70240

2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl formamide Pricemore >>

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